Cas no 36938-76-8 (4-[(4-chlorophenyl)methyl]piperidine)

• Product Name: 4-[(4-chlorophenyl)methyl]piperidine
• CAS No: 36938-76-8
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• MDL: MFCD07365336
• CID: 854019
• PubChem ID: 3732780
• Update Time: 2025-05-20

4-[(4-chlorophenyl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorobenzyl)piperidine
• 4-(4-CHLORO-BENZYL)-PIPERIDINE
• 4-(4-Chlorobenzyl)-piperidine
• 4-(4-Chlorobenzyl)piperidine hydrochloride
• 4-[(4-chlorophenyl)methyl]piperidine
• Piperidine, 4-[(4-chlorophenyl)methyl]-
• CCG-355959
• AB30919
• STK500904
• DTXSID30395673
• 36938-76-8
• DA-06377
• AKOS004120137
• CS-0451714
• VPESQEWIPDEGSY-UHFFFAOYSA-N
• G78780
• EN300-241639
• SCHEMBL894700

• MDL： MFCD07365336
• Inchi： 1S/C12H16ClN/c13-12-3-1-10(2-4-12)9-11-5-7-14-8-6-11/h1-4,11,14H,5-9H2
• InChI Key： VPESQEWIPDEGSY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1CCNCC1

Computed Properties

• Exact Mass: 209.09700
• Monoisotopic Mass: 209.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.088
• Boiling Point: 310.8°C at 760 mmHg
• Flash Point: 141.8°C
• Refractive Index: 1.539
• PSA: 12.03000
• LogP: 3.21090

4-[(4-chlorophenyl)methyl]piperidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-[(4-chlorophenyl)methyl]piperidine

4-[(4-Chlorophenyl)methyl]Piperidine (CAS No. 36938-76-8)

4-[(4-Chlorophenyl)methyl]Piperidine, also known by its CAS number 36938-76-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered cyclic amine, with a substituent at the 4-position of the ring. The substituent is a methyl group attached to a 4-chlorophenyl ring, which introduces both steric and electronic effects into the molecule. This unique structure makes it a valuable compound for various applications, particularly in drug discovery and material science.

The synthesis of 4-[(4-Chlorophenyl)methyl]Piperidine typically involves nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the carbon-nitrogen bond, which is central to the piperidine ring. These methods not only enhance yield but also reduce reaction time, making them more suitable for large-scale production.

In terms of physical properties, 4-[(4-Chlorophenyl)methyl]Piperidine exhibits a melting point of approximately 105°C and a boiling point around 205°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it amenable to various chemical transformations. The compound's stability under thermal and oxidative conditions has been thoroughly investigated, with studies indicating moderate stability at elevated temperatures but susceptibility to oxidation in the presence of strong oxidizing agents.

The pharmacological properties of 4-[(4-Chlorophenyl)methyl]Piperidine have been extensively studied, particularly its potential as a ligand in drug design. Recent research has focused on its ability to modulate ion channels and G-protein coupled receptors (GPCRs), which are critical targets for treating neurological disorders such as epilepsy and chronic pain. For example, studies published in 2023 demonstrate that this compound can act as an antagonist for certain voltage-gated sodium channels, suggesting its potential as an anti-seizure agent.

Beyond pharmacology, 4-[(4-Chlorophenyl)methyl]Piperidine has found applications in polymer chemistry. Its ability to act as a template for self-assembling structures has led to its use in the synthesis of novel materials with tailored mechanical and electronic properties. Researchers have reported the formation of supramolecular polymers using this compound as a building block, which exhibit enhanced flexibility and conductivity compared to traditional polymers.

In conclusion, 4-[(4-Chlorophenyl)methyl]Piperidine (CAS No. 36938-76-8) is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as an important tool for future innovations in medicine and materials science.